Ethyl 2-(5-hydroxy-2,3-dihydro-1h-inden-1-yl)acetate

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: ethyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
• InChI: InChI=1S/C13H16O3/c1-2-16-13(15)8-10-4-3-9-7-11(14)5-6-12(9)10/h5-7,10,14H,2-4,8H2,1H3
• InChI Key: KCIMHLFQVFKWQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCC2=C1C=CC(=C2)O

Description

Ethyl 2-(5-hydroxy-2,3-dihydro-1h-inden-1-yl)acetate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

To a solution of ethyl (2E)-[5-(benzyloxy)-2,3-dihydro-1H-inden-1-ylidene]acetate (2.10 g, 6.81 mmol) in ethanol (20 mL) was added 10% palladium on carbon (50% water wet, 0.5 g), and the mixture was stirred under hydrogen atmosphere (balloon pressure) at room temperature for 24 hr. The catalyst was filtered off, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (5%-30% ethyl acetate/hexane) to give the title compound (1.45 g, yield 97%) as a colorless oil.